Cas no 1803897-00-8 (2-Cyano-4-hydroxy-1H-benzimidazole)

• Product Name: 2-Cyano-4-hydroxy-1H-benzimidazole
• CAS No: 1803897-00-8
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 4826192
• Update Time: 2025-06-10

2-Cyano-4-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-hydroxy-1H-benzimidazole

• Inchi： 1S/C8H5N3O/c9-4-7-10-5-2-1-3-6(12)8(5)11-7/h1-3,12H,(H,10,11)
• InChI Key： MVBHEVYBKJYPQQ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=C(C#N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.2
• Topological Polar Surface Area: 72.7

Additional information on 2-Cyano-4-hydroxy-1H-benzimidazole

Professional Introduction to 2-Cyano-4-hydroxy-1H-benzimidazole (CAS No. 1803897-00-8)

2-Cyano-4-hydroxy-1H-benzimidazole, with the chemical formula C₆H₄N₂O₂ and CAS number 1803897-00-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both cyano and hydroxyl functional groups makes it a valuable intermediate for the development of various pharmacologically active agents.

The benzimidazole core is a well-known scaffold in drug discovery, with numerous derivatives exhibiting biological activities ranging from antimicrobial to anticancer properties. The specific substitution pattern in 2-Cyano-4-hydroxy-1H-benzimidazole enhances its reactivity and opens up multiple avenues for chemical modification. Researchers have leveraged this compound to synthesize novel analogs that target specific biological pathways, contributing to the advancement of therapeutic strategies.

In recent years, the interest in benzimidazole derivatives has surged, particularly in the context of developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The cyano group in 2-Cyano-4-hydroxy-1H-benzimidazole serves as a handle for further functionalization, enabling the construction of complex molecules with enhanced binding affinity and selectivity. This has been particularly useful in designing inhibitors that disrupt aberrant signaling pathways in tumor cells.

One of the most compelling aspects of 2-Cyano-4-hydroxy-1H-benzimidazole is its role as a precursor in the synthesis of benzimidazole-based drugs that have entered clinical trials. For instance, derivatives of this compound have been investigated for their potential to inhibit poly(ADP-ribose) polymerase (PARP) enzymes, which are implicated in DNA repair mechanisms and are overexpressed in certain types of cancer. The hydroxyl group provides a site for hydrogen bonding interactions, which is crucial for optimizing drug-receptor binding.

The compound's reactivity also makes it a valuable tool in organic synthesis, allowing chemists to explore novel synthetic routes and develop efficient methodologies for constructing complex benzimidazole derivatives. Advances in catalytic techniques have further expanded the utility of 2-Cyano-4-hydroxy-1H-benzimidazole, enabling more streamlined and scalable syntheses. These developments have not only accelerated drug discovery but also fostered innovation in synthetic chemistry.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing benzimidazole-based drugs. By systematically varying substituents on the core scaffold, researchers can fine-tune biological activity and pharmacokinetic properties. The cyano group in 2-Cyano-4-hydroxy-1H-benzimidazole, for example, has been shown to influence metabolic stability and binding affinity, making it a critical parameter to consider during drug design.

The hydroxyl group also plays a pivotal role in modulating the properties of benzimidazole derivatives. Its ability to form hydrogen bonds with biological targets enhances interactions with proteins and nucleic acids, contributing to improved drug efficacy. Additionally, the presence of both functional groups allows for diverse chemical modifications, enabling the development of multifunctional agents with combined therapeutic effects.

In conclusion, 2-Cyano-4-hydroxy-1H-benzimidazole (CAS No. 1803897-00-8) represents a cornerstone compound in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for synthesizing novel bioactive molecules. As our understanding of biological pathways continues to evolve, compounds like this will remain at the forefront of drug discovery efforts, paving the way for innovative therapeutic solutions.